Cas no 2445793-76-8 (1-(4-Methylphenyl)-4,5,6,7-tetrahydroindazol-4-amine;hydrochloride)

• Product name: 1-(4-Methylphenyl)-4,5,6,7-tetrahydroindazol-4-amine;hydrochloride
• CAS No: 2445793-76-8
• MF: C₁₄H₁₈ClN₃
• MW: 263.765821933746
• CID: 6577590
• PubChem ID: 155821726

1-(4-Methylphenyl)-4,5,6,7-tetrahydroindazol-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylphenyl)-4,5,6,7-tetrahydroindazol-4-amine;hydrochloride
• EN300-26977673
• 2445793-76-8
• 1-(4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine hydrochloride

• Inchi： 1S/C14H17N3.ClH/c1-10-5-7-11(8-6-10)17-14-4-2-3-13(15)12(14)9-16-17;/h5-9,13H,2-4,15H2,1H3;1H
• InChI Key： DQKCBTHDQMTIBA-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=CC(C)=CC=2)C2=C(C=N1)C(CCC2)N

Computed Properties

• Exact Mass: 263.1189253g/mol
• Monoisotopic Mass: 263.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(4-Methylphenyl)-4,5,6,7-tetrahydroindazol-4-amine;hydrochloride

Comprehensive Guide to 1-(4-Methylphenyl)-4,5,6,7-tetrahydroindazol-4-amine hydrochloride (CAS 2445793-76-8)

1-(4-Methylphenyl)-4,5,6,7-tetrahydroindazol-4-amine hydrochloride (CAS 2445793-76-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique tetrahydroindazole core structure, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers and industry professionals are increasingly interested in its synthesis, properties, and therapeutic potential, making it a hot topic in modern scientific discussions.

The molecular structure of 1-(4-Methylphenyl)-4,5,6,7-tetrahydroindazol-4-amine hydrochloride features a fused bicyclic system with an amine functional group, which contributes to its reactivity and binding affinity. The presence of the 4-methylphenyl moiety enhances its lipophilicity, a critical factor in drug design for improving membrane permeability. These structural attributes make it a valuable scaffold for developing novel bioactive molecules, particularly in targeting enzyme inhibitors and receptor modulators.

One of the most searched questions about 1-(4-Methylphenyl)-4,5,6,7-tetrahydroindazol-4-amine hydrochloride relates to its synthetic routes. The compound is typically synthesized through multi-step organic reactions, including cyclization and amination processes. Researchers often optimize these methods to achieve higher yields and purity, which are essential for pharmaceutical applications. Recent advancements in green chemistry have also sparked interest in developing eco-friendly synthesis protocols for this compound, aligning with the global push for sustainable science.

In terms of applications, 1-(4-Methylphenyl)-4,5,6,7-tetrahydroindazol-4-amine hydrochloride is primarily explored in the context of central nervous system (CNS) drug development. Its structural similarity to known pharmacophores has led to investigations into its potential as a precursor for antidepressants, anxiolytics, and neuroprotective agents. Additionally, its role in modulating specific biochemical pathways has made it a candidate for oncology research, particularly in studying apoptosis and cell cycle regulation.

The market demand for 1-(4-Methylphenyl)-4,5,6,7-tetrahydroindazol-4-amine hydrochloride has seen steady growth, driven by the expanding pharmaceutical and biotechnology sectors. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial researchers. Quality control and regulatory compliance remain top priorities, ensuring that the compound meets the stringent standards required for preclinical and clinical studies.

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Recent trends in AI-driven drug discovery have also highlighted the importance of compounds like 1-(4-Methylphenyl)-4,5,6,7-tetrahydroindazol-4-amine hydrochloride. Machine learning models are increasingly used to predict its interactions with biological targets, accelerating the identification of potential therapeutic uses. This intersection of chemistry and artificial intelligence is a rapidly evolving field, attracting significant investment and research interest.

In summary, 1-(4-Methylphenyl)-4,5,6,7-tetrahydroindazol-4-amine hydrochloride (CAS 2445793-76-8) is a versatile and promising compound with broad applications in medicinal chemistry. Its unique structure, combined with ongoing advancements in synthesis and application, positions it as a key player in the future of drug development. For researchers and industry professionals, staying updated on the latest findings and market trends related to this compound is essential for leveraging its full potential.